2-(But-3-en-2-yl)thiolane-2-carbaldehyde

• Molecular Formula: C9H14OS
• Molecular Weight: 170.27 g/mol
• IUPAC Name: 2-but-3-en-2-ylthiolane-2-carbaldehyde
• InChI: InChI=1S/C9H14OS/c1-3-8(2)9(7-10)5-4-6-11-9/h3,7-8H,1,4-6H2,2H3
• InChI Key: UYVIEZATENYZPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C=C)C1(CCCS1)C=O

Description

2-(But-3-en-2-yl)thiolane-2-carbaldehyde is a sulfur-containing heterocyclic aldehyde with a thiolane (tetrahydrothiophene) backbone substituted by a but-3-en-2-yl group and a carbaldehyde moiety. Its molecular formula is C₉H₁₂OS, and it features a unique combination of a saturated sulfur ring, an unsaturated alkenyl substituent, and a reactive aldehyde group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the condensation reaction of thioglycolic acid derivatives with α,β-unsaturated aldehydes can yield thiolane derivatives .

Industrial Production Methods

Industrial production of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions

2-(But-3-en-2-yl)thiolane-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The thiolane ring can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted thiolane derivatives.

Scientific Research Applications

2-(But-3-en-2-yl)thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The thiolane ring may also interact with biological membranes and other macromolecules, influencing their properties .

Comparison with Similar Compounds

The structural and functional attributes of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde are compared below with three key analogs: thiophen-2-carbaldehyde , 2-(Oxolan-3-ylmethyl)thiolane-2-carbaldehyde , and 5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde .

Structural and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups
2-(But-3-en-2-yl)thiolane-2-carbaldehyde	C₉H₁₂OS	168.25	But-3-en-2-yl, thiolane	Aldehyde, thioether, alkene
Thiophen-2-carbaldehyde	C₅H₄OS	112.15	Thiophene ring	Aldehyde, aromatic thiophene
2-(Oxolan-3-ylmethyl)thiolane-2-carbaldehyde	C₁₀H₁₆O₂S	200.30	Oxolan-3-ylmethyl, thiolane	Aldehyde, ether, thioether
5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde	C₁₀H₈OS₂	208.29	Methylthiophene, thiophene	Aldehyde, conjugated bithiophene

Key Observations:

• Thiophen-2-carbaldehyde lacks the saturated thiolane ring and instead features an aromatic thiophene, leading to distinct electronic properties (e.g., enhanced conjugation) compared to the target compound .
• 2-(Oxolan-3-ylmethyl)thiolane-2-carbaldehyde replaces the butenyl group with an oxolan (tetrahydrofuran) derivative, introducing an oxygen atom that may enhance polarity and solubility .
• 5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde exhibits extended π-conjugation via a bithiophene system, making it more suitable for optoelectronic applications compared to the less-conjugated target compound .

Aldol Condensation Reactivity

• The target compound’s aldehyde group and unsaturated butenyl substituent make it a candidate for aldol condensation, similar to reactions observed in thiophen-2-carbaldehyde . However, the saturated thiolane ring may reduce conjugation effects compared to aromatic thiophene derivatives.
• Thiophen-2-carbaldehyde has been shown to form cross-aldol products (e.g., 2-butylthio-3-(2-thienyl)propenal) with aliphatic aldehydes, suggesting analogous pathways for the target compound .

Electronic and Solubility Properties

• The oxolan-methyl substituent in 2-(Oxolan-3-ylmethyl)thiolane-2-carbaldehyde introduces ether oxygen, likely increasing hydrophilicity compared to the hydrophobic butenyl group in the target compound .
• The bithiophene system in 5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde enables strong electron delocalization, favoring applications in conductive polymers or sensors—a niche less accessible to the target compound .

Biological Activity

2-(But-3-en-2-yl)thiolane-2-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews the synthesis, biological evaluations, and mechanisms of action of this compound, drawing from diverse sources to provide a comprehensive overview.

Synthesis

The synthesis of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde typically involves the reaction of thiolane derivatives with appropriate aldehydes under controlled conditions. The synthetic routes may include:

• Thiolane Formation : Starting from readily available thiolane derivatives.
• Aldehyde Addition : Utilizing aldehydes in the presence of catalysts to facilitate the formation of the desired compound.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial properties of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde. In vitro evaluations have shown its effectiveness against various bacterial strains, including Gram-positive and Gram-negative bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	7.80 µg/mL
Escherichia coli	Inactive
Candida albicans	62.50 µg/mL

The compound exhibited significant activity against Staphylococcus aureus, while it was inactive against E. coli. The antifungal activity against Candida albicans was moderate, indicating its potential as an antimicrobial agent .

Antitumor Activity

In addition to antimicrobial properties, preliminary studies suggest that 2-(But-3-en-2-yl)thiolane-2-carbaldehyde may possess antitumor activity. Compounds with similar structures have shown cytotoxic effects on various cancer cell lines, suggesting a potential mechanism through which this compound could inhibit tumor growth.

The mechanisms through which 2-(But-3-en-2-yl)thiolane-2-carbaldehyde exerts its biological effects may involve:

• Disruption of Cell Membranes : The compound's thiolane structure may interact with lipid membranes, leading to increased permeability and cell death in microbial cells.
• Inhibition of Enzymatic Activity : Similar compounds have been found to inhibit key enzymes involved in metabolic pathways in bacteria and cancer cells.

Case Studies

Several case studies have documented the biological evaluations of related compounds, providing insights into the potential applications of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde:

• Antimicrobial Efficacy : A study demonstrated that derivatives with similar thiolane structures exhibited significant antibacterial activity against resistant strains of bacteria.
  • Findings : The study reported MIC values comparable to conventional antibiotics, indicating that these compounds could serve as alternatives in antibiotic therapy .
• Antitumor Activity Assessment : Another investigation focused on evaluating the cytotoxic effects of thiolane derivatives on human cancer cell lines.
  • Results : The study found that certain derivatives showed IC50 values in the micromolar range, suggesting promising antitumor potential .